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Compound of Interest

Compound Name: Isopropylparaben

Cat. No.: B030025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of

Isopropylparaben, a compound commonly used as a preservative in cosmetics,

pharmaceuticals, and food products. Adherence to these procedural steps is critical for

ensuring personal safety and maintaining a secure laboratory environment. Isopropylparaben,

while effective in its application, presents hazards that necessitate careful handling, including

the potential for skin and eye irritation, as well as allergic reactions.[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Isopropylparaben, a comprehensive personal protective equipment strategy is

mandatory to minimize exposure. The following table outlines the required PPE for various

tasks involving this chemical.
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Body Part
Personal Protective
Equipment

Standard

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[2]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect before use. A lab coat

or chemical-resistant apron.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[2]

Respiratory

A NIOSH-approved respirator

with an organic vapor cartridge

and a particulate filter may be

required if handling fine

powders or if there is a risk of

aerosolization. Use in a well-

ventilated area is a minimum

requirement.

Follow OSHA's Personal

Protective Equipment (PPE)

standard [29 CFR 1910.132].

[3]

General
Closed-toe shoes and long

pants.
Standard laboratory practice.

Chemical and Physical Properties of
Isopropylparaben
Understanding the properties of Isopropylparaben is crucial for safe handling and storage.
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Property Value

Molecular Formula C10H12O3

Molecular Weight 180.20 g/mol [1][4]

Appearance Colorless crystals or white powder[5]

Melting Point 51°C (lit.)[6]

Boiling Point 160°C/5mmHg (lit.)[6]

Solubility Soluble in Chloroform, Ethyl Acetate[6]

NFPA 704 Rating Health: 2, Fire: 1, Reactivity: 0[6]

Operational Protocol: Step-by-Step Handling and
Disposal
This section provides a detailed methodology for the safe handling of Isopropylparaben, from

initial preparation to final disposal.

1. Preparation and Handling:

Engineering Controls: Always handle Isopropylparaben in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation exposure.[6][7]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as outlined

in the table above.

Avoiding Contamination: Avoid contact with skin and eyes.[6][7] Prevent the formation of dust

and aerosols.[5]

Hygiene: Wash hands thoroughly with soap and water after handling.[6][7] Do not eat, drink,

or smoke in the work area.[2]

Clothing: Contaminated work clothing should not be allowed out of the workplace and should

be washed before reuse.[6][7]
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2. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation or a rash occurs, seek medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing and seek medical attention.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[6]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[6]

3. Spill Management:

Immediate Action: Evacuate non-essential personnel from the area.

Containment: Prevent further leakage or spillage if it is safe to do so.[6] Avoid the generation

of dust.[6]

Cleanup: Wear appropriate PPE. For solid spills, carefully sweep or scoop up the material

and place it into a suitable, labeled container for disposal.[7] Avoid creating dust. For liquid

spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container

for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

4. Storage:

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

Incompatibilities: Store away from incompatible materials and foodstuff containers.[6]

5. Disposal Plan:
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Waste Characterization: All waste containing Isopropylparaben must be considered

chemical waste.

Containerization: Place waste in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of contents and container at an approved waste disposal

facility in accordance with all applicable federal, state, and local regulations.[6] Do not allow

the chemical to enter drains or waterways.[6]

Isopropylparaben Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of

Isopropylparaben.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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